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Compound of Interest

Compound Name: Sparfloxacin-d5

Cat. No.: B12385401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Sparfloxacin-d5, a deuterated internal standard crucial for the accurate quantification of the
fluoroquinolone antibiotic, sparfloxacin, in complex biological matrices. This document outlines
key technical data, identifies commercial suppliers, and details established experimental
protocols for its use in bioanalytical assays.

Commercial Availability and Suppliers

Sparfloxacin-d5 is available from specialized chemical suppliers catering to the research and
pharmaceutical development sectors. The primary identified commercial supplier is:

 MedChemExpress (MCE): A key provider of research chemicals and bioactive compounds,
offering Sparfloxacin-d5 for laboratory use.

It is recommended to directly inquire with the supplier for the most current pricing, availability,
and to request a lot-specific Certificate of Analysis (CoA) for detailed purity and isotopic
enrichment data.

Technical Data

The following table summarizes the key technical specifications for Sparfloxacin-d5. Data is
compiled from supplier information and may vary by batch.
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Parameter Value

5-Amino-1-(cyclopropyl-d5)-7-((3R,5S)-3,5-
Chemical Name dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-1,4-

dihydroquinoline-3-carboxylic acid

Molecular Formula Ci19H17DsF2N4Os3
Molecular Weight 397.43 g/mol
Not consistently available; inquire with the
CAS Number _
supplier.
Appearance Typically a solid powder.
) Generally >98% (lot-specific data available on
Purity

the CoA).

) ) Deuterium incorporation is typically high, often
Isotopic Enrichment n )
>98% (lot-specific data available on the CoA).

Storage Conditions Store at -20°C for long-term stability.

Solubility Soluble in DMSO.

Experimental Protocols: Quantification of
Sparfloxacin in Biological Matrices using LC-MS/IMS

Sparfloxacin-d5 is primarily utilized as an internal standard in liquid chromatography-tandem
mass spectrometry (LC-MS/MS) methods for the quantification of sparfloxacin in biological
samples such as plasma, serum, and tissue homogenates. The following is a generalized
experimental protocol synthesized from established methodologies.

Sample Preparation (Protein Precipitation)

e Thaw Samples: Allow plasma/serum samples and Sparfloxacin-d5 internal standard (1S)
working solution to thaw at room temperature.

o Spike Internal Standard: To a 100 uL aliquot of the plasma/serum sample, add a specific
volume (e.g., 10 pL) of the Sparfloxacin-d5 working solution to achieve a final concentration
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of 50 ng/mL.

» Vortex: Vortex the mixture for 30 seconds.

e Protein Precipitation: Add 300 pL of acetonitrile to the sample.

o Vortex: Vortex the sample vigorously for 2 minutes to ensure complete protein precipitation.
o Centrifugation: Centrifuge the sample at 12,000 rpm for 10 minutes at 4°C.

o Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

» Reconstitution: Reconstitute the residue in 100 pL of the mobile phase.

« Injection: Inject a defined volume (e.g., 10 L) of the reconstituted sample into the LC-
MS/MS system.

Liquid Chromatography Conditions

e Column: Areversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 pum particle size) is
commonly used.

» Mobile Phase: A gradient elution is typically employed.
o Solvent A: 0.1% Formic acid in water.
o Solvent B: Acetonitrile.

o Gradient Program:
o 0-0.5 min: 20% B

0.5-2.0 min: 20% to 80% B

o

2.0-3.0 min: 80% B

[¢]
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o 3.0-3.1 min: 80% to 20% B

o 3.1-5.0 min: 20% B

¢ Flow Rate: 0.4 mL/min.

e Column Temperature: 40°C.

Mass Spectrometry Conditions

¢ lonization Mode: Electrospray lonization (ESI) in positive ion mode.
o Detection Mode: Multiple Reaction Monitoring (MRM).
 MRM Transitions:
o Sparfloxacin:m/z 393.2 - 349.2
o Sparfloxacin-d5 (1S):m/z 398.2 —» 354.2
 Instrument Parameters (typical starting points):

o Capillary Voltage: 3.5 kV

[e]

Source Temperature: 150°C

o

Desolvation Temperature: 350°C

Cone Gas Flow: 50 L/hr

[¢]

Desolvation Gas Flow: 600 L/hr

o

[e]

Collision Gas: Argon

Visualizations
Signaling Pathway and Experimental Workflows

The following diagrams illustrate key conceptual frameworks relevant to the use of
Sparfloxacin-d>5.
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¢ To cite this document: BenchChem. [Commercial Availability and Technical Guide for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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